1-(3-chlorophenyl)-6-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• IUPAC Name: 1-(3-chlorophenyl)-6-(pyridin-2-ylmethylsulfanyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C17H12ClN5OS/c18-11-4-3-6-13(8-11)23-15-14(9-20-23)16(24)22-17(21-15)25-10-12-5-1-2-7-19-12/h1-9H,10H2,(H,21,22,24)
• InChI Key: HVHRWVAABZMIHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=NC3=C(C=NN3C4=CC(=CC=C4)Cl)C(=O)N2
• Molecular Formula: C17H12ClN5OS
• Molecular Weight: 369.8 g/mol

Description

1-(3-chlorophenyl)-6-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Novel pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Compounds from this family have shown higher anticancer activity than reference drugs like doxorubicin and possess good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016). Additionally, linked heterocyclic compounds containing Pyrazole-pyrimidine-thiazolidin-4-one have been synthesized and displayed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria and fungi, with some compounds showing good inhibitory activity against tested organisms (Sanjeeva Reddy et al., 2010).

Antioxidant and Anti-inflammatory Properties

Compounds synthesized from this chemical scaffold have also demonstrated promising antioxidant activities against α, α-diphenyl-β-picrylhydrazyl scavenging activity and lipid peroxidation, with some showing hopeful anti-inflammatory and antioxidant activities (Shehab, Abdellattif, & Mouneir, 2018). This indicates their potential in combating oxidative stress and inflammation-related diseases.

Cognitive Disorders Treatment

A specific compound, 6-[(3S,4S)-4-methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one, identified as PF-04447943, is a novel PDE9A inhibitor that has advanced into clinical trials for the treatment of cognitive disorders. It exhibits procognitive activity in several rodent models and synaptic stabilization in an amyloid precursor protein (APP) transgenic mouse model, highlighting its potential in treating conditions like Alzheimer's disease (Verhoest et al., 2012).